Cas no 89541-82-2 (2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-)

• Product name: 2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-
• CAS No: 89541-82-2
• MF: C₁₁H₁₁N₃O
• MW: 201.22454
• CID: 597226
• PubChem ID: 13853564

2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-
• 5-(4-aminophenyl)-6-methyl-1H-pyrazin-2-one
• DTXSID80551242
• SCHEMBL7402206
• 5-(4-Aminophenyl)-6-methylpyrazin-2(1H)-one
• 89541-82-2

• Inchi： InChI=1S/C11H11N3O/c1-7-11(13-6-10(15)14-7)8-2-4-9(12)5-3-8/h2-6H,12H2,1H3,(H,14,15)
• InChI Key： DMEDQBLHGZLWRD-UHFFFAOYSA-N
• SMILES： CC1=C(N=CC(=O)N1)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų
• XLogP3: 0.6